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For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of T-448 free base, a potent and
specific inhibitor of Lysine-Specific Demethylase 1 (LSD1), for its application in neuroscience
research. T-448 presents a promising avenue for investigating the epigenetic regulation of
neuronal processes and developing novel therapeutics for central nervous system disorders.

Core Compound Properties

T-448 is an orally active and irreversible inhibitor of LSD1, an enzyme that demethylates
histone H3 at lysine 4 (H3K4), a mark associated with active gene transcription.[1][2] By
inhibiting LSD1, T-448 enhances H3K4 methylation, leading to increased expression of genes
related to neural plasticity.[1]
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Property Value Source(s)
Target LSD1 (KDM1A) [1112]

IC50 22 nM [1](2]
Mechanism of Action Irreversible [11[2]
Activity Orally active [1112]
Chemical Formula C19H22N40S [2]
Molecular Weight 386.47 g/mol [2]

CAS Number 1597426-52-2 [1]

Mechanism of Action and Signaling Pathway

T-448 acts by irreversibly binding to the flavin adenine dinucleotide (FAD) cofactor of LSD1,
leading to the formation of a compact formyl-FAD adduct.[3] This specific interaction inhibits the
demethylase activity of LSD1. A key advantage of T-448 is its minimal impact on the LSD1-
GFI11B complex, which is crucial for hematopoietic differentiation.[3][4][5] This selectivity
contributes to a superior hematological safety profile compared to other LSD1 inhibitors,
reducing the risk of side effects like thrombocytopenia.[3]

The inhibition of LSD1 by T-448 leads to an increase in the methylation of H3K4 (specifically
H3K4me2), an epigenetic mark that promotes gene transcription.[1] In a neuronal context, this
results in the enhanced expression of genes associated with neural plasticity, such as Brain-
Derived Neurotrophic Factor (Bdnf), Arc, and Fos.[1][2] This modulation of gene expression is
believed to underlie the observed improvements in learning and memory functions in preclinical
models.[1][3]
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T-448 Signaling Pathway

In Vitro and In Vivo Efficacy
In Vitro Studies

Parameter Details Source(s)
Cell Line Primary cultured rat neurons [1][2]
Concentration 0-10 pM [1112]
Incubation Time 1 day [1][2]

Significantly increased
Observed Effects [1][2]
H3K4me2 and Ucp2 mRNA

In Vivo Studies
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Parameter Details Source(s)

) NR1-hypo mice (NMDA
Animal Model _ [1][2]
receptor hypofunction model)

Dosage 1 and 10 mg/kg [1][2]

Administration Oral, for 3 weeks [11[2]

- Dose-dependently increased
H3K4me?2 levels around Bdnf,
Arc, and Fos genes in the

Observed Effects ] ] [1][2]
hippocampus.- Partially and
dose-dependently rescued

learning dysfunction.

No hematological side effects
Safety [1]
observed, even at 100 mg/kg.

Experimental Protocols
In Vitro H3K4 Methylation Assay

Objective: To determine the effect of T-448 on histone H3K4 methylation in primary neurons.
Methodology:

o Cell Culture: Primary neurons are cultured from rat embryos and maintained in appropriate
media.

o Treatment: Neurons are treated with varying concentrations of T-448 free base (e.g., 0-10
pMM) or vehicle control for 24 hours.[1][2]

» Histone Extraction: Histones are extracted from the cell nuclei using standard acid extraction
protocols.

o Western Blot Analysis: Extracted histones are separated by SDS-PAGE, transferred to a
membrane, and probed with antibodies specific for H3K4me2 and total H3.
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e Quantification: The levels of H3K4me2 are normalized to total H3 and quantified using
densitometry.

In Vivo Behavioral and Target Engagement Study

Objective: To assess the effect of T-448 on learning and memory and to confirm target
engagement in the brain.

Methodology:
» Animal Model: NR1-hypo mice, which exhibit learning deficits, are used.[1][2]

e Drug Administration: T-448 is administered orally at doses of 1 and 10 mg/kg once daily for 3
weeks.[1][2] A vehicle control group is also included.

o Behavioral Testing: A maze-based learning task (e.g., T-maze or Morris water maze) is used
to assess learning and memory function. The rate of correct choices or other relevant metrics
are recorded.[1][2]

» Tissue Collection: Following the behavioral testing, brain tissue, specifically the
hippocampus, is collected.

e Chromatin Immunoprecipitation (ChlP): ChIP is performed on the hippocampal tissue using
an antibody against H3K4me2 to assess the levels of this histone mark at the promoter
regions of target genes (Bdnf, Arc, Fos).

e Quantitative PCR (qPCR): The DNA obtained from ChIP is analyzed by gPCR to quantify the
enrichment of H3K4me2 at the target gene promoters.
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In Vivo Experimental Workflow
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In Vivo Experimental Workflow

Conclusion

T-448 free base is a valuable research tool for investigating the role of LSD1 and histone
methylation in the central nervous system. Its specificity, oral bioavailability, and favorable
safety profile make it a compelling candidate for further preclinical and potentially clinical
development for neurological disorders characterized by epigenetic dysregulation.[3] This guide
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provides a foundational understanding of T-448's properties and methodologies for its use in
neuroscience research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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